2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol

• IUPAC Name: 2-[2-[[benzyl(ethyl)amino]methyl]pyrrolidin-1-yl]ethanol
• InChI: InChI=1S/C16H26N2O/c1-2-17(13-15-7-4-3-5-8-15)14-16-9-6-10-18(16)11-12-19/h3-5,7-8,16,19H,2,6,9-14H2,1H3
• InChI Key: NOEBHQIMRBNKGG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCN1CCO)CC2=CC=CC=C2
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol

Description

This compound features a pyrrolidine ring substituted with a benzyl-ethyl-aminomethyl group at the 2-position and an ethanol moiety at the 1-position. Its molecular formula is C₁₇H₂₆N₂O₂ (molecular weight: 290.41 g/mol), as confirmed by supplier data . The benzyl and ethyl groups on the amino moiety may enhance lipophilicity, while the ethanol substituent could improve solubility.

Biological Activity

2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol is a complex organic compound that has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Synthesis

The compound has the molecular formula C17H27N3O. Its synthesis typically involves multi-step organic reactions, which can be summarized as follows:

• Formation of Pyrrolidine Ring : The pyrrolidine ring is synthesized through cyclization reactions involving suitable precursors.
• Introduction of Benzyl-Ethyl-Amino Group : The pyrrolidine ring is alkylated with benzyl chloride and ethylamine under basic conditions.
• Attachment of Ethanol Moiety : The final step involves reacting the intermediate with ethylene oxide to introduce the ethanol group.

Antimicrobial Properties

Recent studies have indicated that derivatives of pyrrolidine compounds, including 2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol, exhibit notable antimicrobial activity. For instance, compounds with similar structures have shown effectiveness against both Gram-positive and Gram-negative bacteria.

Compound	MIC (mg/mL)	Activity Against
2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol	0.0048 - 0.025	S. aureus, E. coli
2-Amino derivatives	0.0039 - 0.0195	Various bacterial strains

The Minimum Inhibitory Concentration (MIC) values for related compounds suggest a strong potential for this class of compounds in combating bacterial infections .

The mechanism by which 2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol exerts its biological effects involves interaction with specific molecular targets such as enzymes and receptors. These interactions can modulate enzymatic activity or receptor signaling pathways, leading to various biological responses.

Case Studies and Research Findings

• Antibacterial Activity : A study demonstrated that certain pyrrolidine derivatives exhibited significant antibacterial properties, with some showing complete inhibition of bacterial growth within hours . This highlights the potential application of 2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol in clinical settings.
• Pharmacological Investigations : Research has indicated that similar compounds can be used as precursors in drug development, particularly in designing novel therapeutic agents targeting specific diseases such as tuberculosis and hepatitis C .
• In Vitro Studies : In vitro tests have shown that various substituted pyrrolidine derivatives possess antifungal activity, further supporting the diverse applications of this compound class in medicinal chemistry .

Scientific Research Applications

Research has indicated that 2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol exhibits various biological activities:

Antimicrobial Properties

Recent studies have demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for key pathogens are as follows:

Pathogen	MIC (mg/mL)
Staphylococcus aureus	0.0039 - 0.025
Escherichia coli	0.0039 - 0.025

The compound's mechanism of action may involve disrupting bacterial cell membranes, leading to cell death.

Anticonvulsant Activity

Compounds structurally related to this compound have shown anticonvulsant properties in animal models. For instance, N-benzyl-(2,5-dioxopyrrolidin-1-yl)propanamide (AS-1) demonstrated significant protection in seizure models such as the maximal electroshock test and pentylenetetrazole test.

Case Studies

A notable case study investigated the anticonvulsant activity of AS-1, highlighting its effectiveness across several seizure models. This suggests that compounds similar to 2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol may also warrant further investigation for their potential therapeutic applications in epilepsy.

Comparison with Similar Compounds

2-((S)-1-Benzyl-pyrrolidin-3-ylamino)-ethanol

• Structure: Similar pyrrolidine backbone but with a benzyl group at the 1-position and an ethanol-amino group at the 3-position.
• Molecular Formula : C₁₄H₂₂N₂O (molecular weight: 234.34 g/mol) .
• Key Differences: The absence of an ethyl group on the amino moiety reduces steric hindrance compared to the target compound. This may influence receptor binding or metabolic stability in biological systems.

2-[2-Methoxyethyl(methyl)amino]ethanol

• Structure: Features a methoxyethyl-methyl-amino group instead of benzyl-ethyl-amino.
• Synthesis: Prepared via alkylation of 2-methoxy-N-methyl ethylamine with 2-bromoethanol in toluene, yielding an 88% crude product .

{3-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

• Structure: Replaces the ethanol group with an acetic acid moiety.
• Molecular Formula : C₁₇H₂₄N₂O₂ (molecular weight: 288.39 g/mol) .

(1-Methyl-pyrrolidin-2-yl)-methanol

• Structure: Simpler analog with a methyl group at the 1-position and methanol at the 2-position.
• Synthesis: Derived via organoaluminum-mediated reactions, emphasizing stereochemical control .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol	C₁₇H₂₆N₂O₂	290.41	Benzyl-ethyl-amino, ethanol	Lipophilic, discontinued
2-((S)-1-Benzyl-pyrrolidin-3-ylamino)-ethanol	C₁₄H₂₂N₂O	234.34	Benzyl, ethanol-amino	Reduced steric bulk
2-[2-Methoxyethyl(methyl)amino]ethanol	C₆H₁₅NO₂	133.19	Methoxyethyl-methyl-amino, ethanol	Hydrophilic, high synthetic yield
{3-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid	C₁₇H₂₄N₂O₂	288.39	Benzyl-ethyl-amino, acetic acid	Ionizable, pH-dependent solubility
(1-Methyl-pyrrolidin-2-yl)-methanol	C₆H₁₃NO	115.17	Methyl, methanol	Simple structure, stereoselective

Research Findings and Functional Insights

• This suggests that similar methods could apply to the target compound.
• Biological Relevance: Benzyl-containing analogs (e.g., 2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol) may target neurotransmitter receptors due to their structural resemblance to bioactive amines.
• Solubility vs. Bioavailability: The ethanol group in the target compound likely improves aqueous solubility compared to purely lipophilic analogs. In contrast, the acetic acid derivative’s ionization may limit blood-brain barrier penetration .